3-methyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 3-methyl-N-[5-methyl-2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)pyrazol-3-yl]benzamide
• InChI: InChI=1S/C23H19N7O/c1-15-7-6-8-17(11-15)23(31)27-20-12-16(2)28-30(20)22-19-13-26-29(21(19)24-14-25-22)18-9-4-3-5-10-18/h3-14H,1-2H3,(H,27,31)
• InChI Key: CJLQCHSZPFKCJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC(=NN2C3=NC=NC4=C3C=NN4C5=CC=CC=C5)C
• Molecular Formula: C23H19N7O
• Molecular Weight: 409.4 g/mol

Description

The compound “3-methyl-N-(3-methyl-1-{1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}-1H-pyrazol-5-yl)benzamide” is a derivative of aminopyrazole. It is related to the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. These types of compounds have shown a broad range of medicinal properties such as anticancer, CNS agents, anti-infectious, anti-inflammatory, CRF 1 antagonists, and radio diagnostics.

Synthesis Analysis

The synthesis of similar compounds involves the use of Cu (I) catalyzed 1,3 dipolar cycloaddition reaction. In one study, new 1H-pyrazolo[3,4-d]pyrimidine derivatives were designed and synthesized to act as epidermal growth factor receptor inhibitors (EGFRIs).

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques like 1H NMR. For example, the 1H NMR of a similar compound in CDCl3 at 400 MHz showed various peaks corresponding to different types of hydrogen atoms in the molecule.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, 5-Amino-3-methyl-1-phenylpyrazole reacts with 6-methyl-4-oxo-4H-benzopyran-3-carboxaldehyde to yield certain products. In another study, new 1H-pyrazolo[3,4-d]pyrimidine derivatives were synthesized to act as EGFRIs.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques like IR spectroscopy and mass spectrometry. For example, the IR spectrum of a similar compound showed various peaks corresponding to different functional groups.

Scientific Research Applications

CDK2 Inhibitors for Cancer Treatment

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Anticancer Drug Discovery

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Synthesis of Fused Pyrazolo Derivatives

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Development of New Antitumor Agents

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Inhibitors of Topoisomerase II Alpha

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Inhibitors of Hh Signalling Cascade

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Mechanism of Action

Target of Action

The primary target of this compound is Cyclin-Dependent Kinase 2 (CDK2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment .

Mode of Action

This compound acts as an inhibitor of CDK2 . It binds to the active site of CDK2, preventing its interaction with cyclin A2, a protein required for CDK2 activation . This inhibition disrupts the cell cycle progression, leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption prevents DNA replication, a critical step in cell division, thereby inhibiting the proliferation of cancer cells .

Result of Action

The compound has shown significant cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It has been observed to induce apoptosis within HCT cells , leading to cell death and potentially reducing tumor growth.

Future Directions

The future directions in the research of similar compounds involve their potential use as anticancer agents. They are being designed and synthesized to act as inhibitors of certain biological targets like EGFR. Further investigations are needed to fully understand their potential therapeutic applications.